![molecular formula C7H9ClF3N3O2 B6241956 (2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid hydrochloride CAS No. 2451059-49-5](/img/no-structure.png)
(2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid hydrochloride
Overview
Description
(2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid hydrochloride, more commonly referred to as TFMPP-HCl, is an organic compound of the amino acid family. It is an important intermediate in the synthesis of several pharmaceuticals and drugs, and has been studied extensively for its biochemical, physiological, and pharmacological effects.
Scientific Research Applications
TFMPP-HCl is used in a variety of scientific research applications, including in the study of receptor-mediated signaling pathways and drug-receptor interactions. It has also been used to investigate the effects of drugs on the central nervous system, as well as to study the effects of drugs on the cardiovascular system. Additionally, TFMPP-HCl has been used in the study of neurotransmitter release and uptake, as well as in the study of drug metabolism.
Mechanism of Action
TFMPP-HCl is an agonist of the serotonin 5-HT2 receptor, and is thought to act by increasing the release of serotonin from neurons. Additionally, TFMPP-HCl is an antagonist of the dopamine D2 receptor, and is thought to act by blocking the binding of dopamine to its receptor.
Biochemical and Physiological Effects
TFMPP-HCl has been studied for its biochemical and physiological effects. It has been found to have anxiogenic, antinociceptive, and hypothermic effects in animal models. Additionally, TFMPP-HCl has been found to have antidepressant-like effects in animal models, as well as to reduce alcohol consumption in animal models.
Advantages and Limitations for Lab Experiments
TFMPP-HCl has several advantages for use in lab experiments. It is relatively easy to synthesize, and is relatively inexpensive compared to other compounds used in scientific research. Additionally, TFMPP-HCl is relatively stable and can be stored for extended periods of time. However, there are some limitations to using TFMPP-HCl in lab experiments. It has a relatively short half-life, and can be rapidly metabolized in the body. Additionally, its effects can be unpredictable, as its effects can vary depending on the dosage and the animal model used.
Future Directions
There are several potential future directions for research involving TFMPP-HCl. These include further investigation of its effects on the central nervous system, as well as its effects on drug-receptor interactions. Additionally, further research could be conducted to investigate the effects of TFMPP-HCl on other physiological systems, such as the cardiovascular system. Additionally, further research could be conducted to investigate the potential therapeutic applications of TFMPP-HCl, such as its potential use as an antidepressant or anxiolytic. Finally, further research could be conducted to investigate the potential adverse effects of TFMPP-HCl, such as its potential to cause serotonin syndrome or other adverse reactions.
Synthesis Methods
TFMPP-HCl can be synthesized via a two-step process. The first step involves reacting (2S)-2-amino-3-chloro-4-methyl-1H-pyrazole with trifluoromethanesulfonic anhydride to form (2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid. In the second step, the acid is then treated with hydrochloric acid to form TFMPP-HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid hydrochloride involves the reaction of a pyrazole derivative with an amino acid derivative.", "Starting Materials": [ "5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid", "N-Boc-L-serine", "Hydrochloric acid", "Diisopropylethylamine", "N,N'-Dicyclohexylcarbodiimide", "Dimethylformamide", "Ethyl acetate", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Protection of the amino group of N-Boc-L-serine with diisopropylethylamine and N,N'-dicyclohexylcarbodiimide in dimethylformamide to form N-Boc-L-serine diethylamide.", "Step 2: Reaction of N-Boc-L-serine diethylamide with 5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid in dimethylformamide and diisopropylethylamine to form (2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid.", "Step 3: Deprotection of the Boc group of (2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid with hydrochloric acid in ethyl acetate to form (2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid hydrochloride.", "Step 4: Isolation of the product by filtration and washing with water and sodium bicarbonate." ] } | |
CAS RN |
2451059-49-5 |
Product Name |
(2S)-2-amino-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid hydrochloride |
Molecular Formula |
C7H9ClF3N3O2 |
Molecular Weight |
259.6 |
Purity |
95 |
Origin of Product |
United States |
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